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  4. 6-Imino-7-(2-methoxyethyl)-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
6-Imino-7-(2-methoxyethyl)-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 6-Imino-7-(2-methoxyethyl)-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 371927-44-5
VCID: VC0385075
InChI: InChI=1S/C21H20N4O4S/c1-14-6-8-15(9-7-14)30(27,28)17-13-16-20(25(19(17)22)11-12-29-2)23-18-5-3-4-10-24(18)21(16)26/h3-10,13,22H,11-12H2,1-2H3
SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCOC
Molecular Formula: C21H20N4O4S
Molecular Weight: 424.5g/mol

6-Imino-7-(2-methoxyethyl)-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 371927-44-5

Main Products

VCID: VC0385075

Molecular Formula: C21H20N4O4S

Molecular Weight: 424.5g/mol

6-Imino-7-(2-methoxyethyl)-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 371927-44-5

CAS No. 371927-44-5
Product Name 6-Imino-7-(2-methoxyethyl)-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C21H20N4O4S
Molecular Weight 424.5g/mol
IUPAC Name 6-imino-7-(2-methoxyethyl)-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C21H20N4O4S/c1-14-6-8-15(9-7-14)30(27,28)17-13-16-20(25(19(17)22)11-12-29-2)23-18-5-3-4-10-24(18)21(16)26/h3-10,13,22H,11-12H2,1-2H3
Standard InChIKey QPCPKSDLJYEOJP-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCOC
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCOC
PubChem Compound 3563889
Last Modified Nov 11 2021
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